N-phenyl-2,1,3-benzothiadiazole-4-sulfonamide

• IUPAC Name: N-phenyl-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C12H9N3O2S2/c16-19(17,15-9-5-2-1-3-6-9)11-8-4-7-10-12(11)14-18-13-10/h1-8,15H
• InChI Key: UFOIJEIIDTVUNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC3=NSN=C32
• Molecular Formula: C12H9N3O2S2
• Molecular Weight: 291.4 g/mol
• Solubility: 39.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-phenyl-2,1,3-benzothiadiazole-4-sulfonamide, also known as BTA-1, is a synthetic chemical compound that has been widely used in scientific research for its unique properties. This compound belongs to the family of benzothiadiazole derivatives and has a sulfonamide functional group attached to it. BTA-1 has been found to have a wide range of biological activities, making it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

N-phenyl-2,1,3-benzothiadiazole-4-sulfonamide acts as a fluorescent probe by binding to specific molecules and emitting light when excited by a light source. The exact mechanism of action of this compound is not fully understood, but it is believed to involve the formation of a complex between this compound and the target molecule. This complex is then able to emit light, allowing researchers to study the target molecule.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. This compound has also been found to have antimicrobial properties, inhibiting the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-phenyl-2,1,3-benzothiadiazole-4-sulfonamide in lab experiments is its ability to act as a fluorescent probe. This allows researchers to study the structure and function of various molecules in real-time. However, one limitation of using this compound is its potential toxicity. High concentrations of this compound can be toxic to cells, and care must be taken when handling this compound.

Future Directions

There are several future directions for research involving N-phenyl-2,1,3-benzothiadiazole-4-sulfonamide. One area of interest is the development of new fluorescent probes based on the structure of this compound. These probes could be used to study a wide range of biological processes, including protein-protein interactions and gene expression. Another area of interest is the development of new antimicrobial agents based on the structure of this compound. These agents could be used to treat a wide range of bacterial and fungal infections.
Conclusion
In conclusion, this compound is a valuable tool for studying various biochemical and physiological processes. Its ability to act as a fluorescent probe has made it a popular choice for researchers studying the structure and function of various molecules. While there are limitations to using this compound, its potential applications in research make it an important compound for future studies.

Scientific Research Applications

N-phenyl-2,1,3-benzothiadiazole-4-sulfonamide has been extensively used in scientific research for its ability to act as a fluorescent probe. It has been found to bind to proteins and nucleic acids, allowing researchers to study their structure and function. This compound has also been used to study the behavior of lipids and membranes, as well as the activity of enzymes and receptors.